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Compound of Interest

Compound Name: CP-424174

Cat. No.: B1669492

Audience: Researchers, scientists, and drug development professionals.
1. Introduction

CP-424174 is a reversible inhibitor of IL-1[3 post-translational processing with an IC50 of 210
nM.[1] It functions by indirectly inhibiting the NLRP3 inflammasome, making it a valuable tool
for research in inflammation and related signaling pathways.[1] Proper storage of the powdered
form of this compound is critical to maintain its stability and ensure the reliability and
reproducibility of experimental results. These application notes provide detailed protocols and
conditions for the long-term storage of CP-424174 powder.

2. Chemical Properties

A summary of the key chemical properties of CP-424174 is provided in the table below.

Property Value

Molecular Formula C22H29CIN204S
Molecular Weight 452.99 g/mol
CAS Number 210825-31-3

3. Recommended Long-Term Storage Conditions
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To ensure the long-term stability of CP-424174 powder, it is recommended to adhere to the
following storage conditions.

Table 1: Recommended Storage Conditions for CP-424174

Storage .
Form Duration Notes
Temperature
Store in a tightly
sealed, light-protected
Powder -20°C 2 years[1] ) S
container. Minimize
freeze-thaw cycles.
While some suppliers
suggest storage at
Powder +4°C Short-term +4°C, for long-term
stability, -20°C is
recommended.
In DMSO -80°C 6 months[1] For stock solutions.
In DMSO 4°C 2 weeks[1] For working solutions.

4. Experimental Protocols
4.1. Protocol for Receiving and Initial Storage

e Upon receiving the shipment of CP-424174 powder, immediately inspect the container for
any signs of damage or compromise.

« |If the compound is not intended for immediate use, transfer the unopened container to a
-20°C freezer for long-term storage.

o Record the date of receipt and the storage location in a laboratory inventory management
system.

4.2. Protocol for Aliquoting and Handling
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To prevent degradation from repeated freeze-thaw cycles and exposure to atmospheric
moisture and light, it is recommended to aliquot the powder upon first use.

» Before opening the primary container, allow it to equilibrate to room temperature for at least
30 minutes in a desiccator. This minimizes condensation of atmospheric moisture onto the
powder.

 In a controlled environment with low humidity (e.g., a glove box or a fume hood with dry air
flow), carefully weigh and dispense the desired amounts of CP-424174 powder into smaller,
appropriately labeled, light-resistant vials.

o Ensure the vials are tightly sealed to prevent moisture ingress.

o Return the primary container and the newly created aliquots to the -20°C freezer for storage.
5. Signaling Pathway and Storage Workflow

5.1. CP-424174 Mechanism of Action

The following diagram illustrates the inhibitory action of CP-424174 on the IL-1[3 signaling
pathway.
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Caption: CP-424174 indirectly inhibits the NLRP3 inflammasome, preventing the processing of
Pro-IL-1p3 into mature 1L-1f3.

5.2. Recommended Storage and Handling Workflow

The diagram below outlines the logical workflow for the proper storage and handling of CP-
424174 powder.
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Caption: Workflow for proper receipt, inspection, and storage of CP-424174 powder.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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424174-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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